Cas no 1817728-45-2 (Ravoxertinib besylate)

• Product Name: Ravoxertinib besylate
• CAS No: 1817728-45-2
• MF: C₂₇H₂₄ClFN₆O₅S
• MW: 599.033066749573
• MDL: MFCD30735907
• CID: 4770994
• Update Time: 2023-08-16

Ravoxertinib besylate Chemical and Physical Properties

Names and Identifiers

• Ravoxertinib besylate
• TMG3621R53
• (S)-1-(1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one benzenesulfonate
• GDC0994; benzenesulfonic acid
• Q27290028
• Benzenesulfonic acid, compd. with 1-((1S)-1-(4-chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)-4-pyrimidinyl)-2(1H)-pyridinone (1:1)
• GDC-0994 benzenesulfonic acid salt

• MDL： MFCD30735907
• Inchi： 1S/C21H18ClFN6O2.C6H6O3S/c1-28-19(5-8-25-28)27-21-24-7-4-17(26-21)13-6-9-29(20(31)11-13)18(12-30)14-2-3-15(22)16(23)10-14;7-10(8,9)6-4-2-1-3-5-6/h2-11,18,30H,12H2,1H3,(H,24,26,27);1-5H,(H,7,8,9)/t18-;/m1./s1
• InChI Key： TWSFAQBOAWKKIH-GMUIIQOCSA-N
• SMILES： ClC1C=CC(=CC=1F)[C@@H](CO)N1C=CC(C2C=CN=C(NC3=CC=NN3C)N=2)=CC1=O.S(C1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 893
• Topological Polar Surface Area: 159

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives